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Compound of Interest

Compound Name: D-Glucose-d2-1

Cat. No.: B15141769 Get Quote

Essential Safety and Handling Guide for D-
Glucose-d2-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Glucose-d2-1. Adherence to these procedures will

ensure safe handling, use, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
D-Glucose-d2-1 is a stable, non-radioactive isotope-labeled form of glucose. Based on the

safety data sheets for D-glucose and its deuterated analogs, it is not classified as a hazardous

substance.[1][2][3] However, it is imperative to follow standard laboratory safety protocols to

minimize any potential risks.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[4][5]

Protects eyes from potential

splashes or airborne particles.

Hand Protection Disposable nitrile gloves.[5][6]
Prevents direct skin contact

with the chemical.

Body Protection
A full-length laboratory coat.[4]

[7]

Protects skin and personal

clothing from spills.

Footwear Closed-toe shoes.[4][7]
Prevents injuries from spills or

dropped equipment.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of D-Glucose-d2-1 and

ensure a safe laboratory environment.

Operational Plan:

Engineering Controls: Use in a well-ventilated area. A fume hood is not typically required for

handling non-volatile, non-hazardous solids but can be used as an added precaution to

control dust.[1]

Handling Practices: Avoid generating dust when handling the solid powder.[8][9] Use

appropriate tools (e.g., spatula, weighing paper) for transferring the compound.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Storage Plan:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Incompatibilities: Avoid strong oxidizing agents.[8][10]
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The following diagram outlines the standard workflow for handling D-Glucose-d2-1 from

receipt to disposal.

Figure 1. Experimental Workflow for D-Glucose-d2-1

1. Receipt & Inspection

2. Don PPE

3. Weighing & Preparation

4. Experimentation

5. Decontamination

6. Waste Disposal

7. Doff PPE & Wash Hands
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Figure 1. Experimental Workflow for D-Glucose-d2-1
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While D-Glucose-d2-1 is not classified as hazardous, all chemical waste should be disposed of

responsibly to prevent environmental contamination.

Disposal Guidelines:

Waste Type Disposal Procedure

Unused D-Glucose-d2-1

Dispose of as a non-hazardous solid waste in

accordance with local, state, and federal

regulations.[9][11]

Contaminated Labware (e.g., gloves, weigh

boats)

Place in a designated solid waste container for

laboratory materials.

Solutions containing D-Glucose-d2-1

Consult your institution's waste disposal

guidelines. Dilute aqueous solutions may be

permissible for drain disposal, but it is critical to

verify with your environmental health and safety

department.[1]

By following these guidelines, researchers can safely handle D-Glucose-d2-1, ensuring both

personal safety and the integrity of their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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